5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid

Specification

• CAS No.: 1261975-71-6
• Molecular Formula: C13H10FNO2
• Molecular Weight: 231.22 g/mol
• IUPAC Name: 5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C13H10FNO2/c1-8-2-4-11(14)10(6-8)9-3-5-12(13(16)17)15-7-9/h2-7H,1H3,(H,16,17)
• Standard InChI Key: NAFSRSWAMXZZMA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)F)C2=CN=C(C=C2)C(=O)O
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CN=C(C=C2)C(=O)O

Introduction

5-(2-Fluoro-5-methylphenyl)pyridine-2-carboxylic acid is an organic compound belonging to the class of pyridine carboxylic acids. It is a derivative of pyridine, with a 2-fluoro-5-methylphenyl group attached at the 5-position and a carboxylic acid group at the 2-position of the pyridine ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Applications

The synthesis of 5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid typically involves the reaction of a pyridine derivative with a suitable aryl halide or aryl boronic acid in the presence of a catalyst. This compound can serve as an intermediate in the synthesis of pharmaceuticals or agrochemicals, where the pyridine ring and the fluorinated phenyl group provide valuable structural motifs for biological activity.

Application	Description
Pharmaceutical Intermediates	Used in the synthesis of compounds with potential biological activity, such as enzyme inhibitors or receptor ligands.
Agrochemical Intermediates	May be used in the synthesis of herbicides or pesticides due to its structural similarity to known active compounds.